Cas no 193738-16-8 (Acetic acid, (2-acetyl-3-hydroxyphenoxy)-, methyl ester)

• Product Name: Acetic acid, (2-acetyl-3-hydroxyphenoxy)-, methyl ester
• CAS No: 193738-16-8
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 1386465
• PubChem ID: 10537084
• Update Time: 2025-04-20

Acetic acid, (2-acetyl-3-hydroxyphenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-acetyl-3-hydroxyphenoxy)-, methyl ester
• DB-127078
• SCHEMBL1727821
• 6'-Hydroxy-2'-(methoxycarbonylmethoxy)acetophenone
• 193738-16-8
• JANULSIQUDSNRS-UHFFFAOYSA-N
• 2-(2-acetyl-3-hydroxyphenoxy)acetic acid methyl ester

• Inchi： 1S/C11H12O5/c1-7(12)11-8(13)4-3-5-9(11)16-6-10(14)15-2/h3-5,13H,6H2,1-2H3
• InChI Key： JANULSIQUDSNRS-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC=C(C=1C(C)=O)O

Computed Properties

• Exact Mass: 224.06846
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones